H/ACA ribonucleoprotein complex subunit 2 isoform a (144-153)
Description
H/ACA ribonucleoprotein complex subunit 2
Scientific Research Applications
Role in Cell Function and Disease
The H/ACA ribonucleoprotein complex plays a crucial role in cell functions, including ribosome biogenesis, pre-mRNA splicing, and telomere maintenance. This complex consists of various RNPs, each containing four core proteins and a specific H/ACA RNA. Notably, mutations in the enzyme NAP57, which is part of this complex, are associated with dyskeratosis congenita, a bone marrow failure syndrome (Meier, 2005).
Structural Insights
The crystal structure of an entire archaeal H/ACA RNP reveals the modular organization of the complex, showing how the RNA and protein components interact for efficient functioning. This structure provides insight into the mechanism of RNA-guided pseudouridylation and other cellular functions of H/ACA RNP (Li & Ye, 2006).
Pseudouridylation Process
H/ACA RNPs catalyze the isomerization of uridines to pseudouridines in RNAs. The process involves a guide RNA and four common core proteins, highlighting the complexity and precision of this RNA modification process. This modification plays a critical role in the function of rRNA and spliceosomal small nuclear RNA (Yu & Meier, 2014).
Specificity and Catalytic Turnover
Studies on the specificity of Cbf5, a key subunit in the H/ACA RNP, reveal how it differentiates between H/ACA RNA and other RNA types, underscoring its crucial role in the accurate modification of RNA. This specificity is essential for the complex's various cellular functions (Zhou, Liang, & Li, 2011).
Substrate Recognition and Catalysis
The H/ACA RNP's ability to recognize and modify specific RNA substrates is governed by a combination of structural dynamics and protein interactions. Understanding these dynamics provides insight into how these complexes perform their catalytic functions and maintain RNA integrity (Schmidt, Hanspach, & Hengesbach, 2020).
properties
sequence |
EEVQSLPLPL |
|---|---|
source |
Homo sapiens (human) |
storage |
Common storage 2-8℃, long time storage -20℃. |
synonym |
H/ACA ribonucleoprotein complex subunit 2 isoform a (144-153) |
Origin of Product |
United States |
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